4-(3-Bromo-4-methoxyphenyl)butan-2-one
Overview
Description
4-(3-Bromo-4-methoxyphenyl)butan-2-one is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Bromo-4-methoxyphenyl)butan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Bromo-4-methoxyphenyl)butan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysis and Synthesis : A study demonstrates the use of a multifunctional supported AuPd nanoalloy catalyst for the one-pot synthesis of 4-(4-methoxyphenyl)butan-2-one, a compound structurally similar to 4-(3-Bromo-4-methoxyphenyl)butan-2-one, through dehydrogenation, aldol condensation, and hydrogenation processes (Morad et al., 2017).
Electrochemical Conversion : Another research focuses on the electrocatalytic hydrogenation of 4-(4-hydroxyphenyl)buten-2-one, a compound related to 4-(3-Bromo-4-methoxyphenyl)butan-2-one, to synthesize 4-(4-hydroxyphenyl)butan-2-one, showcasing the potential for electrochemical methods in the conversion of similar compounds (Bryan & Grimshaw, 1997).
Crystal Structure Analysis : A study on the synthesis and crystal structure of 4-hydroxy-4-(2-(prop-2-ynyloxy)phenyl)butan-2-one, a compound with a similar structure, provides insights into the molecular configuration and structural analysis of related compounds (Wang Yong-jian, 2010).
Fragrance Synthesis : The synthesis of 4-(p-methoxyphenyl)butan-2-one, a fragrance compound with a raspberry scent, has been achieved using palladium on various supports, indicating the role of similar compounds in fragrance and flavor industries (Climent et al., 2007).
Synthesis of Fragrant Compounds : Research demonstrates the condensation of tetramethylenediethylenetetramine with 4-phenylbutan-2-one and its derivatives, including compounds like 4-(4-methoxyphenyl)butan-2-one, leading to fragrant compounds (Kuznetsov et al., 2015).
Natural Product Isolation : A study on bromophenol derivatives from the red alga Rhodomela confervoides includes compounds structurally related to 4-(3-Bromo-4-methoxyphenyl)butan-2-one, showing its relevance in natural product chemistry (Zhao et al., 2004).
properties
IUPAC Name |
4-(3-bromo-4-methoxyphenyl)butan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO2/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h5-7H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNTAMXRWDOFLIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCC1=CC(=C(C=C1)OC)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60727044 |
Source
|
| Record name | 4-(3-Bromo-4-methoxyphenyl)butan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60727044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Bromo-4-methoxyphenyl)butan-2-one | |
CAS RN |
646039-32-9 |
Source
|
| Record name | 4-(3-Bromo-4-methoxyphenyl)butan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60727044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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